Methyl 2,6-dimethylphenoxy acetate

• CAS No.: 38930-22-2
• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: methyl 2-(2,6-dimethylphenoxy)acetate
• InChI: InChI=1S/C11H14O3/c1-8-5-4-6-9(2)11(8)14-7-10(12)13-3/h4-6H,7H2,1-3H3
• InChI Key: LXKNFFSMAVWXOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)OC

Description

Methyl 2,6-dimethylphenoxy acetate is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

65 g of 2,6-dimethylphenol are dissolved in 200 ml of dry DMF and, under N2, 23.2 g of a 55% suspension of sodium hydride in mineral oil are added in portions. Then 50.4 ml of methyl bromoacetate are added dropwise with stirring, and the mixture is left to stand overnight. The precipitated salt is filtered off with suction, and the filtrate is concentrated. The residue is taken up in ethyl acetate, and the solution is extracted with water. The organic phase is dried over magnesium sulfate and concentrated. An oily liquid remains and is used directly in the following reaction.